Cas no 20896-18-8 (Benzo[b]thiophen-3-ylethanol)

• Product Name: Benzo[b]thiophen-3-ylethanol
• CAS No: 20896-18-8
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 2151666
• Update Time: 2025-11-04

Benzo[b]thiophen-3-ylethanol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxyethyl)benzor[b]thiophene
• 1-Benzo[b]thiophen-3-yl-ethanol
• benzo[b]thiophen-3-ylethanol
• KZOMPPGAMFPYDX-UHFFFAOYSA-N
• 3-(1-hydroxyethyl)benzo[b]thiophene
• alpha-Methylbenzo[b]thiophene-3-methanol
• Benzo[b]thiophene-3-methanol, alpha-methyl-
• Benzo[b]thiophen-3-ylethanol

• Inchi： 1S/C10H10OS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,11H,1H3
• InChI Key： KZOMPPGAMFPYDX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 48.5

Additional information on Benzo[b]thiophen-3-ylethanol

Benzo[b]thiophen-3-ylethanol (CAS No. 20896-18-8): A Comprehensive Overview in Modern Chemical Biology

Benzo[b]thiophen-3-ylethanol, identified by its unique CAS No. 20896-18-8, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol, characterized by its fused benzene and thiophene rings, has garnered considerable attention due to its structural versatility and potential biological activities. The compound's unique scaffold makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The benzo[b]thiophen-3-ylethanol moiety is particularly intriguing because of its ability to interact with various biological targets. The presence of both aromatic and sulfur-containing rings enhances its pharmacological profile, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activities and receptor interactions, which are critical for the treatment of various diseases.

In the context of contemporary research, benzo[b]thiophen-3-ylethanol has been explored for its role in developing inhibitors for enzymes involved in inflammatory pathways. For instance, studies have demonstrated its efficacy in inhibiting lipoxygenase enzymes, which are key players in the inflammatory response. This has opened up new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

Moreover, the CAS No. 20896-18-8 compound has shown promise in oncology research. Its ability to interfere with microtubule formation and disrupt cancer cell proliferation has been a focal point of several preclinical studies. The compound's structural features allow it to bind to tubulin, thereby inhibiting the assembly of microtubules essential for cancer cell division. This mechanism of action aligns with existing chemotherapeutic agents but also offers a novel approach due to its unique chemical properties.

The synthesis and characterization of benzo[b]thiophen-3-ylethanol have been refined through advanced organic synthesis techniques. Researchers have developed efficient synthetic routes that optimize yield and purity, ensuring that the compound is suitable for both laboratory studies and potential clinical trials. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzo[b]thiophene core, while protecting group strategies have been employed to safeguard reactive sites during synthesis.

Recent advancements in computational chemistry have also contributed to the understanding of benzo[b]thiophen-3-ylethanol's behavior. Molecular docking studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing derivatives with enhanced potency and selectivity. These computational approaches complement experimental efforts, enabling researchers to predict and optimize the pharmacological properties of this compound.

The pharmacokinetic profile of CAS No. 20896-18-8 is another area of active investigation. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining optimal dosing regimens and minimizing potential side effects. Advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) have been employed to characterize metabolic pathways and identify key metabolites.

Future directions in research on benzo[b]thiophen-3-ylethanol include exploring its potential as a prodrug or leading compound for further derivatization. By modifying specific functional groups within its structure, researchers aim to enhance its solubility, bioavailability, and target specificity. Such modifications could lead to the development of next-generation therapeutics with improved efficacy and reduced toxicity.

In conclusion, benzo[b]thiophen-3-ylethanol (CAS No. 20896-18-8) represents a fascinating compound with significant potential in chemical biology and pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.